Cas no 2229145-30-4 (2-(3-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229145-30-4
• MF: C₉H₉BrO₂S
• MW: 261.135560750961
• CID: 6168170
• PubChem ID: 165828345
• Update Time: 2025-11-01

2-(3-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
• EN300-1916631
• 2229145-30-4

• Inchi： 1S/C9H9BrO2S/c1-4-2-7(10)8(13-4)5-3-6(5)9(11)12/h2,5-6H,3H2,1H3,(H,11,12)
• InChI Key： SMPZWBSHWORFBZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C1CC1C(=O)O

Computed Properties

• Exact Mass: 259.95066g/mol
• Monoisotopic Mass: 259.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(3-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid

2-(3-Bromo-5-Methylthiophen-2-yl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

2-(3-Bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2229145-30-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 2-(3-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid is composed of a cyclopropane ring substituted with a carboxylic acid group and a bromomethylthiophene moiety. The presence of the bromine atom and the methylthiophene group imparts specific chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of brominated compounds in medicinal chemistry. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the role of bromine-containing molecules in modulating enzyme activity and receptor binding. The researchers found that compounds with bromine substituents often exhibit enhanced potency and selectivity compared to their non-brominated counterparts. This finding is particularly relevant to 2-(3-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid, which may offer improved pharmacological properties due to its bromine substitution.

The cyclopropane ring in 2-(3-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid is another key structural feature that contributes to its biological activity. Cyclopropanes are known for their strain energy, which can influence the conformational flexibility and reactivity of the molecule. This property can be advantageous in drug design, as it allows for fine-tuning of molecular interactions with target proteins or receptors.

The carboxylic acid group in 2-(3-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid is also significant from a pharmacological perspective. Carboxylic acids are common functional groups in bioactive molecules and can participate in hydrogen bonding, ion pairing, and other non-covalent interactions that are crucial for molecular recognition and binding. This makes 2-(3-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid a versatile scaffold for drug discovery and development.

In terms of synthetic accessibility, 2-(3-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid can be synthesized using well-established methods in organic chemistry. One common approach involves the coupling of a bromomethylthiophene derivative with a cyclopropyl carboxylic acid precursor, followed by appropriate functional group manipulations to achieve the desired product. The synthetic route is amenable to scale-up, making it suitable for both laboratory-scale studies and industrial production.

The biological evaluation of 2-(3-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid has shown promising results in preliminary assays. In vitro studies have demonstrated that this compound exhibits selective inhibition of certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases. Additionally, preliminary pharmacokinetic studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for successful drug development.

To further explore the therapeutic potential of 2-(3-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid, ongoing research is focusing on optimizing its structure through medicinal chemistry approaches. Strategies such as bioisosteric replacement, functional group modification, and scaffold hopping are being employed to enhance its potency, selectivity, and pharmacokinetic profile. These efforts aim to identify lead compounds that can advance into preclinical and clinical trials.

In conclusion, 2-(3-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2229145-30-4) represents a promising compound with unique structural features that offer potential therapeutic benefits. Its combination of bromine substitution, cyclopropane ring, and carboxylic acid group makes it an attractive candidate for drug discovery and development. Continued research into this compound is expected to yield valuable insights into its biological activity and pave the way for new therapeutic interventions.